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Compound of Interest

Compound Name: DIPSO sodium salt

Cat. No.: B022819 Get Quote

An In-depth Technical Guide to DIPSO Sodium Salt: pH Range and Applications

Introduction
3-[N,N-Bis(2-hydroxyethyl)amino]-2-hydroxypropanesulfonic acid (DIPSO) and its sodium salt

are zwitterionic biological buffers, often categorized as "Good's buffers".[1] These buffers are

widely utilized in biochemistry, molecular biology, and cell culture to maintain a stable pH

environment, which is critical for the structure and function of biological molecules and the

accuracy of experimental results.[1][2] DIPSO sodium salt is particularly valued for its

buffering capacity in the physiological pH range.[3] This guide provides a comprehensive

overview of the physicochemical properties, buffering performance, and applications of DIPSO
sodium salt for researchers, scientists, and drug development professionals.

Physicochemical Properties of DIPSO and its
Sodium Salt
DIPSO is a white crystalline powder that is readily soluble in water.[2][4][5] Its properties, along

with those of its sodium salt, make it a reliable choice for various laboratory applications.
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Property DIPSO DIPSO Sodium Salt Citations

CAS Number 68399-80-4 102783-62-0 [4][5][6][7]

Molecular Formula C₇H₁₇NO₆S C₇H₁₆NO₆SNa [5][8][9]

Molecular Weight ~243.2 g/mol 265.26 g/mol [5][9][10]

Appearance
White crystalline

powder

White crystalline

powder
[4][5]

Buffering Performance and pH Range
The effectiveness of a buffer is determined by its pKa, the pH at which the acidic and basic

forms of the buffer are present in equal concentrations. The useful buffering range for a buffer

is generally considered to be pKa ± 1 pH unit.

Parameter Value Citations

Useful pH Range 7.0 – 8.2 [4][5][6][7][10][11][12]

pKa at 25°C 7.52 - 7.6 [8][10][12]

Thermodynamic pKa (pKa⁰ at

25°C)
7.635 [13]

The pKa of a buffer is influenced by both temperature and the concentration of the buffer

solution.[13] For DIPSO, the change in pKa with temperature (d(pKa)/dT) is approximately

-0.023, indicating that the pKa decreases as the temperature rises.[13] This is an important

consideration when preparing buffers for experiments conducted at temperatures other than

25°C. The thermodynamic pKa (pKa⁰) is the pKa at an infinite dilution, providing a true constant

for the buffer.[13]

Experimental Protocols
Preparation of a DIPSO Buffer Solution (e.g., 0.2 M, pH
7.6)
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This protocol outlines the steps to prepare a 0.2 M DIPSO buffer solution with a target pH of

7.6.

Materials:

DIPSO (free acid, MW: 243.2 g/mol )

Sodium hydroxide (NaOH), 1 M solution

Deionized or distilled water

pH meter, calibrated

Magnetic stirrer and stir bar

Volumetric flask (e.g., 1 L)

Beaker

Procedure:

Calculate the required mass of DIPSO: For 1 liter of a 0.2 M solution, you will need: 0.2

mol/L * 243.2 g/mol = 48.64 g

Dissolve DIPSO: Add approximately 800 mL of deionized water to a beaker. Place the stir

bar in the beaker and add the 48.64 g of DIPSO powder. Stir until fully dissolved.

Adjust pH: Place the calibrated pH electrode in the solution. Slowly add the 1 M NaOH

solution dropwise while monitoring the pH. Continue adding NaOH until the pH reaches 7.6.

Final Volume Adjustment: Carefully transfer the solution to a 1 L volumetric flask. Rinse the

beaker with a small amount of deionized water and add the rinsing to the volumetric flask to

ensure all the buffer is transferred. Add deionized water to bring the final volume to the 1 L

mark.

Sterilization (Optional): If required for your application, the buffer solution can be sterilized by

filtering through a 0.22 µm filter.[11]
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Buffer Preparation Workflow

1. Calculate Mass of DIPSO

2. Dissolve DIPSO in ~80% of Final Volume

4. Adjust pH with NaOH

3. Calibrate pH Meter

5. Transfer to Volumetric Flask

6. Add Water to Final Volume

7. Sterilize (Optional)

Click to download full resolution via product page

A generalized workflow for preparing a DIPSO buffer solution.

Applications in Research and Drug Development
The stable pH range provided by DIPSO makes it a valuable component in numerous

biological and biochemical procedures.[1][4]

Electrophoresis: DIPSO is used to maintain a constant pH in electrophoresis systems for the

separation of proteins and nucleic acids.[2] A stable pH ensures that the charge state of
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these biomolecules remains consistent, leading to predictable migration and reproducible

results.[1][2]

Chromatography: In techniques like ion-exchange chromatography, a stable pH is crucial for

the specific binding and elution of molecules, thereby improving the separation efficiency and

purity of proteins.[1]

Enzyme Assays: Many enzymes exhibit optimal activity within a narrow pH range. DIPSO's

buffering capacity between pH 7.0 and 8.2 is suitable for studying the kinetics and activity of

various enzymes under physiological conditions.[1]

Diagnostic Tests: The buffer is used in various diagnostic assays that require a stable

physiological pH for accurate and reliable outcomes.[4]

Cell Culture: While not as common as HEPES, DIPSO can be used in cell culture media to

maintain pH stability, which is essential for cell viability and growth.
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Role of DIPSO in Electrophoresis

DIPSO Buffer
(pH 7.0-8.2)

Electrophoresis System
(Gel + Running Buffer)

Maintains Stable pH

Consistent Biomolecule Charge

Predictable Migration

Reproducible Separation

Click to download full resolution via product page

The role of DIPSO buffer in ensuring reproducible electrophoresis results.

Limitations and Considerations
While DIPSO is a versatile buffer, there are some limitations to consider:

Metal Ion Chelation: DIPSO has been reported to weakly bind or form complexes with

certain metal ions, such as cobalt (II) and nickel (II).[13] This can be a consideration in

experiments where the concentration of these metal ions is critical.
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Solubility: It is almost insoluble in most organic solvents.[1]

Conclusion
DIPSO sodium salt is a high-purity, zwitterionic buffer with a reliable buffering range of 7.0 to

8.2.[4][7][14] Its ability to maintain a stable pH in this near-physiological range makes it an

indispensable tool for researchers in various fields, including molecular biology, biochemistry,

and drug development. By understanding its physicochemical properties, buffering

performance, and proper preparation protocols, scientists can effectively utilize DIPSO to

ensure the accuracy, reproducibility, and validity of their experimental findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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